5-Bromo-2-hydroxy-3-(1-methylcyclopropyl)benzaldehyde

• Molecular Formula: C11H11BrO2
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 5-bromo-2-hydroxy-3-(1-methylcyclopropyl)benzaldehyde
• InChI: InChI=1S/C11H11BrO2/c1-11(2-3-11)9-5-8(12)4-7(6-13)10(9)14/h4-6,14H,2-3H2,1H3
• InChI Key: VJOOFBMWTWVIDN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=CC(=CC(=C2O)C=O)Br

Description

5-Bromo-2-hydroxy-3-(1-methylcyclopropyl)benzaldehyde is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution 86b (0.34 g, 1.9 mmol) in DCM-MeOH (3:2, 20 mL) was added tetrabutylammonium tribromide (0.98 g, 2.0 mmol), and the resulting mixture was stirred at RT for 75 min. The solvent was removed under reduced pressure, and residue was partitioned between EtOAc and water. The EtOAc layer was washed sequentially with water and brine, dried (Na2SO4), filtered and concentrated. The crude residue was purified by SiO2 chromatography eluting with EtOAc/hexane to afford 0.45 g (91%) of 5-bromo-2-hydroxy-3-(1-methylcyclopropyl)benzaldehyde (88) as a light yellow solid.

Synthesis routes and methods II

Procedure details